Calcitriol Derivatives
Overview
Description
Calcitriol Derivatives is a vitamin D3 analog. ,
Scientific Research Applications
Plant Distribution and Activity
- Calcitriol Activity in Solanum Glaucophyllum : Calcitriol derivatives exhibit activity not only in the leaves of Solanum glaucophyllum plants but also in berries, stems, and roots. Both aglycone and glycoside forms are present, with berries containing the highest concentration. This activity is significant for plant breeding and yield optimization (Weissenberg, Levy, & Wasserman, 1989).
Cellular Differentiation
- Differentiation of Neoplastic Cells : this compound, such as DHCC and its analogs, have been shown to induce differentiation in neoplastic cells, particularly in human neoplastic cell lines HL-60 and U-937, highlighting their potential in cancer treatment (Srivastava, Ambrus, & Uskoković, 1995).
Effect on Extraosseous Calcifications
- Impact on Soft-Tissue Calcification : The impact of calcitriol and paricalcitol on soft-tissue calcification in uremic rats with secondary hyperparathyroidism was investigated. The study found that calcitriol and paricalcitol treatments resulted in extraskeletal calcification, while the combination with the calcimimetic AMG 641 reduced this effect (Lopez et al., 2008).
Therapeutic Applications and Safety
- Efficacy in Endocrinology : Alfacalcidol and calcitriol, two vitamin D derivatives, are effective and safe for various endocrine conditions, including hypoparathyroidism. They also contribute positively to maintaining bone mass and reducing fracture risks (Stuss, Michalska-Kasiczak, & Sewerynek, 2023).
Antitumor Activity
- Gemini this compound in Cancer : this compound, specifically gemini, show enhanced antitumor activity. The study of various chemical structures of geminis revealed that those with certain modifications are more effective in inhibiting human breast cancer cell growth and inducing leukemia cell differentiation (Maehr et al., 2009).
Topical Use in Psoriasis
- Topical Calcitriol in Psoriasis Treatment : Topical calcitriol ointment has been found to be effective and safe for treating chronic plaque psoriasis, providing a significant clinical response (Langner, Stapor, & Ambroziak, 2001).
Anti-inflammatory Effects
- Inhibition of Inflammatory Responses : Calcitriol and tacalcitol, two vitamin D derivatives, demonstrated the capability to reduce pro-inflammatory cytokine levels in nasal polyp fibroblast cultures, suggesting potential therapeutic applications in chronic inflammatory conditions like nasal polyposis (Rostkowska-Nadolska et al., 2010).
Chemoprevention and Cancer Therapy
- Regulation of Prostaglandin Metabolism in Cancer Cells : Calcitriol's antiproliferative effects in prostate cancer are partially due to its regulation of genes involved in prostaglandin metabolism, suggesting its potential use in chemoprevention and therapy for prostate cancer (Moreno et al., 2005).
Sports Performance Enhancement
- Athletic Performance : Vitamin D, particularly calcitriol, may influence athletic performance by regulating genes in nerve and muscle tissues. Higher levels of vitamin D correlate with improved physical and athletic performance, suggesting its potential role in enhancing athletic abilities (Cannell, Hollis, Sorenson, Taft, & Anderson, 2009).
Properties
Molecular Formula |
C30H47NO3 |
|---|---|
Molecular Weight |
469.7 |
SMILES |
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)OCCC#N)C |
Synonyms |
3-[(1R,3Z,5S)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-hydroxy-4-methylidenecyclohexyl]oxypropanenitrile |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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